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Compound of Interest

Compound Name:
(S)-(4-Methylmorpholin-3-

yl)methanol

CAS No.: 1620510-50-0

Cat. No.: B2799147

Get Quote

Executive Summary & Immediate Action
Chemical Class: Chiral Morpholine Derivative / Organic Base.

Primary Hazard:CORROSIVE (Category 1B). Causes severe skin burns and eye damage.

Disposal Classification: Hazardous Waste (RCRA D002 - Corrosive).

Critical Segregation: Must be stored and disposed of separately from Oxidizers and Strong

Acids.

Physical State: Colorless to yellow liquid (Enantiomers share physical properties; data based

on (R)-isomer).

Chemical Identification & Technical Specifications
Accurate identification is the first step in compliant disposal.
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Parameter Technical Detail

Chemical Name (S)-(4-Methylmorpholin-3-yl)methanol

Common Synonyms
(S)-4-Methyl-3-(hydroxymethyl)morpholine;

[(3S)-4-methylmorpholin-3-yl]methanol

CAS Number
1159598-86-3 (Racemic/General); 1620510-51-

1 ((R)-isomer proxy); 2723654-64-4 (HCl Salt)

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol

Physical State Liquid (Free Base) / Solid (HCl Salt)

Solubility
Miscible in water, alcohols, and DCM.[1][2][3][4]

[5][6]

Acidity (pKa)
~7.5 - 8.0 (Estimated based on 4-

methylmorpholine)

Expert Insight: While the CAS 1159598-86-3 is often used for the generic structure, specific

enantiomers like the (S)-form are chemically identical in physical properties (BP, Flash Point) to

the (R)-isomer. Treat the liquid free base as a Flammable Corrosive until flash point data is

experimentally verified in your specific solvent system.

Hazard Assessment & Waste Classification
GHS Classification[4][6][7]

Skin Corrosion/Irritation: Category 1B (H314)

Serious Eye Damage: Category 1 (H318)[4]

Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[4]
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Regulatory Waste Codes (US/EU)
Regulatory Body Code Classification Rationale

US EPA (RCRA) D002 Corrosive
pH > 12.5 or corrodes

steel (if aqueous).

US EPA (RCRA) D001 Ignitable

Conditional: Only if

flash point < 60°C

(140°F).

EU (EWC) 07 01 04* Hazardous

Other organic

solvents, washing

liquids, and mother

liquors.

Waste Segregation Protocol
Proper segregation prevents dangerous exothermic reactions in the waste stream.
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Waste Generation:
(S)-(4-Methylmorpholin-3-yl)methanol

Is it Solid or Liquid?

Liquid Waste

Liquid

Solid Waste
(Wipes, Gloves)

Solid

Check pH / Co-solvents Solid Hazardous Waste Bin
(Double Bagged)

ACID WASTE
(Do NOT Mix)

Strong Acids present

OXIDIZER WASTE
(Do NOT Mix)

Peroxides/Nitrates present

BASIC ORGANIC WASTE
(Halogenated or Non-Halogenated)

Compatible Solvents
(Alcohols, DCM, Water)

Click to download full resolution via product page

Figure 1:Segregation Decision Tree. Note the critical prohibition of mixing with acids or

oxidizers.[8][9]

Disposal Procedures (Step-by-Step)
A. Liquid Waste (Mother Liquors & Solutions)

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

aluminum or zinc-coated containers as morpholines can be corrosive to soft metals.

Labeling: Mark container clearly with:

"HAZARDOUS WASTE"[10]
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Chemical Name: "(S)-(4-Methylmorpholin-3-yl)methanol"[11]

Hazards: "Corrosive", "Toxic".[3]

Consolidation:

Pour into the Basic Organic Waste stream.

Incompatibility Check: Ensure the waste container does not contain acidic waste (e.g.,

HCl, H₂SO₄) or strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid). Mixing will generate

heat and toxic fumes (Nitrogen Oxides).

Final Disposal: Transfer to a licensed chemical waste incinerator. High-temperature

incineration is the required method to destroy the morpholine ring structure effectively.

B. Solid Waste (Contaminated PPE & Consumables)[12]
Collection: Place contaminated gloves, paper towels, and weighing boats into a yellow

hazardous waste bag (or equivalent site-specific color code).

Sharps: If needles/syringes were used, dispose of them in a rigid, puncture-proof

biohazard/chemical sharps container.

Decontamination: If a solid spill residue is collected, double-bag the waste before placing it in

the drum to prevent fume leakage.

C. Spill Management Protocol
Immediate Action: Evacuate the immediate area if the spill is large (>100 mL) or if vapors are

strong.

PPE Required:

Nitrile gloves (Double gloving recommended; 0.11 mm minimum thickness).

Chemical splash goggles.

Lab coat (Buttoned).
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If aerosolized:[13] NIOSH-approved respirator with Organic Vapor (OV) cartridges.

Containment:

Surround the spill with inert absorbent pillows or vermiculite.

DO NOT use sawdust or paper towels as the primary absorbent (reaction with

concentrated bases can be exothermic/flammable).

Neutralization (Optional but Recommended for Safety):

If trained, apply a weak acid neutralizer (e.g., Citric Acid or dilute Acetic Acid) to the spill

slowly to lower pH to neutral range (pH 6-8).

Warning: This will generate heat.

Cleanup:

Scoop absorbed material into a hazardous waste pail.

Wipe the surface with water and detergent.

Test surface pH to ensure no corrosive residue remains.

Storage & Handling Before Disposal
Atmosphere: Store under inert gas (Nitrogen or Argon) if possible; morpholines can absorb

moisture and CO₂ from the air (hygroscopic).

Temperature: Store at 2-8°C (Refrigerated) to minimize volatilization and degradation.

Shelf Life: Check for yellowing (oxidation). Darkened material should be disposed of as

waste rather than repurified if critical purity is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2799147/docs#s-4-methylmorpholin-3-yl-methanol-
proper-disposal-safety-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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